3-Ethyl-5-(4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one

• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol
• IUPAC Name: (5Z)-3-ethyl-5-[(4-hydroxyphenyl)methylidene]-2-(4-methoxyphenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H18N2O3S/c1-3-21-18(23)17(12-13-4-8-15(22)9-5-13)25-19(21)20-14-6-10-16(24-2)11-7-14/h4-12,22H,3H2,1-2H3/b17-12-,20-19?
• InChI Key: GZJHMLPEYUGAIH-HDTIWSQQSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC=C(C=C2)O)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CCN1C(=O)C(=CC2=CC=C(C=C2)O)SC1=NC3=CC=C(C=C3)OC

Description

3-Ethyl-5-(4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one, also known as EMPTI, is a thiazolidine derivative that has been extensively studied for its potential applications in various scientific research areas. This compound has shown promising results in several studies due to its unique chemical properties and mechanism of action.

Mechanism of Action

The mechanism of action of 3-Ethyl-5-(4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one involves the inhibition of various enzymes and signaling pathways involved in cancer cell growth and proliferation. 3-Ethyl-5-(4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division, leading to the inhibition of cancer cell growth. It has also been shown to inhibit the activity of NF-κB, a transcription factor involved in the regulation of inflammatory responses, leading to the suppression of inflammation. Additionally, 3-Ethyl-5-(4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway.
Biochemical and Physiological Effects:
3-Ethyl-5-(4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to exhibit several biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes and signaling pathways involved in cancer cell growth and proliferation. It has also been shown to exhibit antimicrobial, antioxidant, and anti-inflammatory properties. Additionally, 3-Ethyl-5-(4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to induce apoptosis in cancer cells and suppress inflammation.

Advantages and Limitations for Lab Experiments

3-Ethyl-5-(4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has several advantages for lab experiments. It is a stable and easily synthesized compound that can be obtained in high yield and purity. It has also been extensively studied for its potential applications in various scientific research areas, making it a suitable candidate for further studies. However, there are some limitations to the use of 3-Ethyl-5-(4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one in lab experiments. It has been shown to exhibit cytotoxicity at high concentrations, making it necessary to use lower concentrations in experiments. Additionally, more studies are needed to determine the optimal conditions for the use of 3-Ethyl-5-(4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one in various scientific research areas.

Future Directions

There are several future directions for the use of 3-Ethyl-5-(4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one in scientific research. One potential direction is the development of 3-Ethyl-5-(4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one-based drugs for the treatment of cancer and inflammatory diseases. Additionally, more studies are needed to determine the optimal conditions for the use of 3-Ethyl-5-(4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one in various scientific research areas. Further studies are also needed to determine the mechanism of action of 3-Ethyl-5-(4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one in various biological systems. Overall, 3-Ethyl-5-(4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has shown promising results in several studies and has the potential to be a valuable compound for various scientific research applications.

Synthesis Methods

The synthesis of 3-Ethyl-5-(4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one involves the reaction of 2-aminothiazolidin-4-one with 4-hydroxybenzaldehyde and 4-methoxybenzaldehyde in the presence of ethyl acetoacetate. The resulting product is a yellow solid that is recrystallized from ethanol to obtain pure 3-Ethyl-5-(4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one. The synthesis method has been optimized to achieve high yield and purity of the compound, making it suitable for various scientific research applications.

Scientific Research Applications

3-Ethyl-5-(4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various scientific research areas. It has been shown to exhibit anticancer, antimicrobial, antioxidant, and anti-inflammatory properties. 3-Ethyl-5-(4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been tested against several cancer cell lines, including breast, lung, and colon cancer, and has shown promising results in inhibiting cancer cell growth and inducing apoptosis. It has also been tested against several bacterial and fungal strains and has shown potent antimicrobial activity. Additionally, 3-Ethyl-5-(4-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has shown antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various inflammatory diseases.